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Compound of Interest

Compound Name: 3-Propylaniline

Cat. No.: B1594038 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-Propylaniline, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe laboratory

operations.

Hazard Identification and Classification
3-Propylaniline is classified as a hazardous chemical.[1] It is harmful if swallowed, in contact

with skin, or inhaled.[2] It is also known to cause skin and serious eye irritation and may cause

respiratory irritation.[2][3] Users must be fully aware of its toxicological properties before

handling.

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-
Propylaniline. The following table summarizes the required PPE.

Protection Type Specification Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended),

lab coat, and closed-toe

shoes.[1][4]

Manufacturer's specifications

for chemical resistance.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator may be

necessary for high-

concentration exposures.[1]

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1]

Safe Handling and Storage Protocol
Adherence to a strict handling and storage protocol is crucial to minimize exposure and ensure

laboratory safety.

Operational Steps:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][2]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

Assemble all necessary equipment and reagents before starting the experiment.
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Verify that all containers are properly labeled and free from damage.

Handling:

Wear the complete set of recommended PPE at all times.

Avoid direct contact with the skin and eyes.[2]

Do not breathe mist, vapors, or spray.[2]

Use only non-sparking tools and equipment, as 3-Propylaniline is a combustible liquid.[5]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep containers tightly closed and sealed.

Protect from direct sunlight and light, as the substance is light-sensitive.[1][5]

Store away from incompatible materials such as acids and strong oxidizing agents.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Exposure Type First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[2]

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Ventilate the area.

Disposal Plan
All waste containing 3-Propylaniline must be treated as hazardous waste.
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Disposal Steps:

Waste Collection:

Collect all waste materials (including contaminated PPE and absorbent materials) in a

designated, properly labeled, and sealed container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name "3-
Propylaniline".

Storage of Waste:

Store the waste container in a designated hazardous waste storage area, away from

incompatible materials.

Disposal:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

All disposal methods must be in accordance with federal, state, and local regulations. Do

not dispose of down the drain or in regular trash.

Workflow for Safe Handling of 3-Propylaniline
The following diagram illustrates the standard operating procedure for safely handling 3-
Propylaniline in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase

Emergency Protocol

Review SDS and SOP

Verify Fume Hood Operation

Inspect and Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Materials and Equipment

Dispense 3-Propylaniline
in Fume Hood

Perform Experimental Work

Close and Secure Container Spill or Exposure Occurs

If Incident Occurs

Decontaminate Work Area

Segregate and Label
Hazardous Waste

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Follow First Aid Procedures

Notify Supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Propylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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